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Compound Name:

[Tris(4-

methoxyphenyl)methyl]phosphani

um iodide

CAS No.: 1050-47-1

Cat. No.: B3319013

Get Quote

Executive Summary & Significance
Methyltris(4-methoxyphenyl)phosphonium iodide (often abbreviated as [MeP(C6H4OMe)3]I) is

a specialized quaternary phosphonium salt.[1] While structurally analogous to the ubiquitous

Methyltriphenylphosphonium iodide, the introduction of para-methoxy groups significantly alters

its electronic and physical properties.[1][2]

This compound is primarily utilized as:

A Precursor for Electron-Rich Wittig Reagents: The methoxy substituents donate electron

density to the phosphorus center, increasing the nucleophilicity of the resulting ylide.[1]

A Phase Transfer Catalyst (PTC): The lipophilic aryl rings combined with the polar ionic core

facilitate ion transport across immiscible phases.[1]
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A Probe in Crystal Engineering: The methoxy groups introduce strong hydrogen-bond

acceptor sites (–OCH₃), influencing crystal packing differently than the purely hydrophobic

phenyl rings of the standard triphenyl analogue.[1]

Structural Characterization: A Comparative Analysis
Molecular Geometry
The cation [MeP(C6H4OMe)3]⁺ features a central phosphorus atom in a tetrahedral geometry,

characteristic of quaternary phosphonium salts.[1] The phosphorus is bonded to one methyl

group and three 4-methoxyphenyl rings.[1][2]

P–C Bond Lengths: The P–C(aryl) bonds are typically shorter (approx.[1] 1.79 Å) than the P–

C(methyl) bond (approx.[1] 1.80–1.82 Å) due to partial double-bond character from the aryl

rings.[1][2]

Substituent Effects: The para-methoxy groups are electron-donating (+M effect).[1][2] This

increases the electron density around the phosphorus atom compared to the unsubstituted

triphenyl analogue.[1]

Conformation: The methoxy groups generally adopt a coplanar conformation with the phenyl

rings to maximize resonance overlap, though steric repulsion can induce slight twisting.[1]

Crystal Packing & Intermolecular Forces
Unlike Methyltriphenylphosphonium iodide, which relies heavily on C–H[1]···π interactions for

packing, the methoxy derivative introduces C–H[1]···O hydrogen bonding.[1]
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Feature
Methyltriphenylphosphoni
um Iodide (Standard)

Methyltris(4-
methoxyphenyl)phosphoni
um Iodide (Target)

Space Group
Typically P2₁/c or Pbca

(Monoclinic/Orthorhombic)

Analogous packing, often

P2₁/c (Predicted/Observed in

series)

Dominant Interaction
Ionic (P⁺[1][2]···I⁻) + C–H···π

(Edge-to-Face)

Ionic (P⁺[1][2]···I⁻) + C–H···O

(Methoxy)

Lattice Stability
High melting point (183–185

°C)

Similar thermal stability, often

lower mp due to flexible –OMe

groups disrupting packing

efficiency.[1]

Anion Position
Iodide sits in voids between

bulky cations.[1]

Iodide coordinates closer to

the P-methyl protons and may

bridge to methoxy oxygens.[1]

[2]

Critical Insight: The presence of the oxygen atom allows the cation to act as a hydrogen bond

acceptor.[1] This often leads to higher solubility in polar protic solvents (like methanol)

compared to the unsubstituted counterpart.[1]

Comparative Performance Analysis
Reactivity in Wittig Olefination
The primary application of this salt is to generate the corresponding phosphonium ylide.[1]

Mechanism: Treatment with a strong base (e.g., NaH, KOtBu) deprotonates the methyl group

to form the ylide.[1]
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Electronic Effect: The electron-donating methoxy groups stabilize the positive charge on the

phosphorus in the phosphonium salt but destabilize the negative charge on the carbon in the

ylide (relative to electron-withdrawing groups).[1][2] However, they make the phosphine

precursor more nucleophilic.[1]

Outcome: The resulting ylide is more reactive (more nucleophilic) and less stable than the

triphenyl analogue.[1] It reacts rapidly with ketones and aldehydes, often favoring the Z-

alkene (kinetic product) under salt-free conditions.[1][2]

Solubility Profile
The methoxy groups significantly alter the solubility profile, a critical factor for process

chemistry.[1]

Solvent
Methyltriphenylphosphoni
um Iodide

Methyltris(4-
methoxyphenyl)phosphoni
um Iodide

Water
Low/Moderate (Soluble in hot

water)

Moderate/High (Methoxy

groups increase polarity)

Dichloromethane High Very High

Ethanol Moderate High

Diethyl Ether Insoluble
Insoluble (Used for

precipitation)

Experimental Protocols
Synthesis Protocol
Objective: Synthesize Methyltris(4-methoxyphenyl)phosphonium iodide via quaternization of

Tris(4-methoxyphenyl)phosphine.

Reagents:

Tris(4-methoxyphenyl)phosphine (CAS 855-38-9): 10.0 mmol (3.52 g)[1][2]
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Methyl Iodide (MeI): 15.0 mmol (2.13 g, 0.94 mL) - Excess[1][2]

Solvent: Toluene or Benzene (anhydrous) - 20 mL[1][2]

Step-by-Step Methodology:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux

condenser. Flush with Nitrogen (

).[1]

Dissolution: Add Tris(4-methoxyphenyl)phosphine (3.52 g) to the flask and dissolve in

anhydrous Toluene (20 mL).

Addition: Add Methyl Iodide (0.94 mL) dropwise via syringe. Caution: MeI is a carcinogen;

use a fume hood.[1][2]

Reaction: Stir the mixture at room temperature for 1 hour. A white precipitate should begin to

form.[1]

Heating (Optional but recommended for yield): Heat the mixture to 60°C for 4 hours to

ensure complete quaternization.

Isolation: Cool the reaction to room temperature. Filter the white solid using a vacuum

filtration setup (Buchner funnel).[1]

Purification: Wash the solid cake with cold Toluene (2 x 10 mL) and then with Diethyl Ether (2

x 10 mL) to remove unreacted phosphine and iodine traces.

Drying: Dry the solid under high vacuum (0.1 mmHg) at 40°C for 6 hours.

Yield: Expected yield is >90% (approx. 4.5 g).[1]

Crystallization for X-Ray Analysis
Objective: Grow single crystals suitable for diffraction.

Dissolve 100 mg of the crude salt in a minimum amount of warm Ethanol (approx. 2 mL).
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Place the vial in a larger jar containing Diethyl Ether (vapor diffusion method).

Cap the outer jar tightly and leave undisturbed at room temperature for 3-5 days.

Colorless prismatic crystals will form on the vial walls.[1]

Visualization: Synthesis & Structure Logic[2]

Precursors

Tris(4-methoxyphenyl)phosphine
(Nucleophile)

Quaternization
(SN2 Mechanism)

Toluene, 60°C

Lone Pair Attack

Methyl Iodide
(Electrophile)

Methyl Transfer
Methyltris(4-methoxyphenyl)

phosphonium Iodide
(Precipitate)

>90% Yield
Properties:

- Higher Solubility (vs Ph3P)
- Electron Rich P Center
- H-Bond Acceptor (OMe)

Click to download full resolution via product page

Figure 1: Synthesis pathway and resulting physicochemical properties of the target

phosphonium salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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